Cas no 136082-41-2 (5-Methoxyisolariciresinol)

• Product Name: 5-Methoxyisolariciresinol
• CAS No: 136082-41-2
• MF: C₂₁H₂₆O₇
• MW: 390.43
• CID: 1240230
• PubChem ID: 10249800
• Update Time: 2025-04-28

5-Methoxyisolariciresinol Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedimethanol,1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-, (1S,2R,3R)-
• 5-Methoxyisolariciresinol
• (1S,2R,3R)-1,2,3,4-Tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6,8-dimethoxy-2,3-naphthalenedimethanol
• HY-N7843
• (6R,7R,8S)-8-(4-hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-1,3-dimethoxy-5,6,7,8-tetrahydronaphthalen-2-ol
• CS-0138432
• (+)-8-methoxyisolariciresinol
• BDBM50242209
• AKOS032962750
• CHEMBL508302

• Inchi： 1S/C21H26O7/c1-26-16-7-11(4-5-15(16)24)18-14(10-23)13(9-22)6-12-8-17(27-2)20(25)21(28-3)19(12)18/h4-5,7-8,13-14,18,22-25H,6,9-10H2,1-3H3/t13-,14-,18+/m0/s1
• InChI Key： ZPRAJLPWRSLALC-SUNYJGFJSA-N
• SMILES： OC[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)O)C2C(=C(C(=CC=2C[C@H]1CO)OC)O)OC

Computed Properties

• Exact Mass: 390.16788
• Monoisotopic Mass: 390.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 599.3±50.0 °C at 760 mmHg
• Flash Point: 316.3±30.1 °C
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 108.61
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Methoxyisolariciresinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans